Cas no 221006-71-9 ((4-bromo-2-methylphenyl)boronic acid)
(4-Bromo-2-methylphenyl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The bromo and methyl substituents on the phenyl ring enhance its reactivity and selectivity, making it valuable for constructing complex aryl frameworks. This compound exhibits good stability under standard conditions and is compatible with a range of catalysts and reaction conditions. Its high purity and consistent performance make it a reliable reagent for pharmaceutical intermediates, agrochemicals, and material science applications. Proper handling under inert atmospheres is recommended to maintain its integrity.
221006-71-9 structure
Product Name:(4-bromo-2-methylphenyl)boronic acid
CAS No:221006-71-9
MF:C7H8BBrO2
MW:214.852221488953
MDL:MFCD16660270
CID:828773
PubChem ID:9815779
Update Time:2025-06-07
(4-bromo-2-methylphenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-Bromo-2-methylphenyl)boronic acid
- 4-Bromo-2-methylphenyboronic acid
- 4-Bromo-2-methylphenylboronic acid
- BEQUDVVISBTSHZ-UHFFFAOYSA-N
- FCH1346948
- AB71470
- OR360799
- AX8240013
- ST24034617
- X0634
- DTXSID10431184
- SCHEMBL9848214
- GS-6515
- MFCD16660270
- DB-090594
- AKOS015835525
- SY103776
- A12288
- (4-Bromo-2-methylphenyl)boronicacid
- 221006-71-9
- WIA00671
- (4-bromo-2-methylphenyl)boronic acid
-
- MDL： MFCD16660270
- Inchi： 1S/C7H8BBrO2/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4,10-11H,1H3
- InChI Key： BEQUDVVISBTSHZ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(B(O)O)=C(C)C=1
Computed Properties
- Exact Mass: 213.98007g/mol
- Monoisotopic Mass: 213.98007g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.6±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 331.0±52.0 °C at 760 mmHg
- Flash Point: 154.0±30.7 °C
- PSA: 40.46000
- LogP: 0.43730
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
(4-bromo-2-methylphenyl)boronic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ° C, -4 ° C is better
(4-bromo-2-methylphenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 207742-1g |
(4-Bromo-2-methylphenyl)boronic acid |
221006-71-9 | 1g |
$511.00 | 2023-09-10 | ||
| Matrix Scientific | 207742-5g |
(4-Bromo-2-methylphenyl)boronic acid |
221006-71-9 | 5g |
$2076.00 | 2023-09-10 | ||
| Fluorochem | 218426-250mg |
4-Bromo-2-methylphenyl)boronic acid |
221006-71-9 | 95% | 250mg |
￡85.00 | 2022-03-01 | |
| Fluorochem | 218426-1g |
4-Bromo-2-methylphenyl)boronic acid |
221006-71-9 | 95% | 1g |
￡212.00 | 2022-03-01 | |
| TRC | B993375-2.5g |
4-Bromo-2-methylphenylboronic Acid |
221006-71-9 | 2.5g |
45.00 | 2021-08-15 | ||
| TRC | B993375-5g |
4-Bromo-2-methylphenylboronic Acid |
221006-71-9 | 5g |
60.00 | 2021-08-15 | ||
| TRC | B993375-25g |
4-Bromo-2-methylphenylboronic Acid |
221006-71-9 | 25g |
75.00 | 2021-08-15 | ||
| Alichem | A019064623-5g |
4-Bromo-2-methylphenylboronic acid |
221006-71-9 | 95% | 5g |
$737.83 | 2023-09-02 | |
| Apollo Scientific | OR360799-250mg |
4-Bromo-2-methylphenylboronic acid |
221006-71-9 | 98% | 250mg |
£15.00 | 2025-03-21 | |
| Apollo Scientific | OR360799-1g |
4-Bromo-2-methylphenylboronic acid |
221006-71-9 | 98% | 1g |
£17.00 | 2025-03-21 |
(4-bromo-2-methylphenyl)boronic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:221006-71-9)(4-bromo-2-methylphenyl)boronic acid
Order Number:A878727
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:58
Price ($):450.0
Email:sales@amadischem.com
(4-bromo-2-methylphenyl)boronic acid Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
221006-71-9 ((4-bromo-2-methylphenyl)boronic acid) Related Products
- 100379-00-8(2,6-Dimethylphenylboronic acid)
- 16419-60-6((2-methylphenyl)boronic acid)
- 1259318-83-6((3-Bromo-2,5-dimethylphenyl)boronic acid)
- 849062-19-7(3-Bromo-2,4,6-trimethylphenylboronic acid)
- 130870-00-7(4-Bromo-2,5-dimethylphenylboronic acid)
- 774608-13-8(5-Bromo-2-methylphenylboronic acid)
- 55499-44-0(2,4-Dimethylphenylboronic acid)
- 5980-97-2(2,4,6-Trimethylphenylboronic acid)
- 849062-36-8(3-Bromo-5-methylphenylboronic acid)
- 1032231-30-3(5-Bromo-2-cyanophenylboronic Acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:221006-71-9)(4-bromo-2-methylphenyl)boronic acid
Purity:99%
Quantity:25g
Price ($):450.0